1-(1,3-benzodioxol-5-ylmethyl)-4-(2,6-difluorobenzyl)piperazine

• IUPAC Name: 1-(1,3-benzodioxol-5-ylmethyl)-4-[(2,6-difluorophenyl)methyl]piperazine
• InChI: InChI=1S/C19H20F2N2O2/c20-16-2-1-3-17(21)15(16)12-23-8-6-22(7-9-23)11-14-4-5-18-19(10-14)25-13-24-18/h1-5,10H,6-9,11-13H2
• InChI Key: LAWXLADMYHEWAY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC3=C(C=C2)OCO3)CC4=C(C=CC=C4F)F
• Molecular Formula: C19H20F2N2O2
• Molecular Weight: 346.4 g/mol

Description

1-(1,3-benzodioxol-5-ylmethyl)-4-(2,6-difluorobenzyl)piperazine, commonly known as BDP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of pharmacology. BDP belongs to the class of piperazines and is known to possess several pharmacological properties, making it an attractive candidate for further research.

Mechanism of Action

BDP acts on several neurotransmitter systems in the brain, including the serotonin, dopamine, and norepinephrine systems. It is believed to exert its pharmacological effects by modulating the activity of these neurotransmitters, leading to changes in mood, behavior, and cognition.
Biochemical and Physiological Effects
BDP has been shown to have several biochemical and physiological effects. It has been shown to increase the levels of several neurotransmitters, including serotonin, dopamine, and norepinephrine, in the brain. BDP has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a critical role in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

BDP has several advantages for use in lab experiments. It is a potent and selective compound that can be easily synthesized in the lab. BDP has also been shown to have low toxicity, making it a safe compound for use in animal studies. However, one limitation of BDP is its relatively short half-life, which may limit its effectiveness in some experimental settings.

Future Directions

There are several future directions for research on BDP. One potential area of research is the development of more potent and selective BDP analogs that can be used for the treatment of neurological disorders. Another area of research is the investigation of the long-term effects of BDP on brain function and behavior. Additionally, further research is needed to fully understand the mechanisms underlying the pharmacological effects of BDP.

Scientific Research Applications

BDP has been extensively studied for its potential applications in the field of pharmacology. It has been shown to possess several pharmacological properties, including antidepressant, anxiolytic, and antipsychotic effects. BDP has also been shown to have potential applications in the treatment of neurological disorders, such as Parkinson's disease and Alzheimer's disease.